Cas no 354538-62-8 (3-Hydroxy-5-(thiophen-2-yl)cyclohex-2-en-1-one)

• Product Name: 3-Hydroxy-5-(thiophen-2-yl)cyclohex-2-en-1-one
• CAS No: 354538-62-8
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 4723848
• Update Time: 2023-08-16

3-Hydroxy-5-(thiophen-2-yl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-5-(thiophen-2-yl)cyclohex-2-en-1-one
• MLS000027436
• HMS2462B21
• STK132127
• SMR000036486
• 3-hydroxy-5-thiophen-2-ylcyclohex-2-en-1-one
• 3-hydroxy-5-(2-thienyl)-2-cyclohexen-1-one
• 3-Hydroxy-5-(thiophen-2-yl)cyclohex-2-en-1-one

• Inchi： 1S/C10H10O2S/c11-8-4-7(5-9(12)6-8)10-2-1-3-13-10/h1-3,6-7,11H,4-5H2
• InChI Key： FLXYAARDDKWMSF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C=C(C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones